Cas no 21396-42-9 (4-Benzylaminopent-3-en-2-one)

4-Benzylaminopent-3-en-2-one structure
4-Benzylaminopent-3-en-2-one structure
Product Name:4-Benzylaminopent-3-en-2-one
CAS No:21396-42-9
MF:C12H15NO
MW:189.253603219986
CID:51778
PubChem ID:5804800
Update Time:2025-04-18

4-Benzylaminopent-3-en-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-Benzylaminopent-3-en-2-one
    • 4-(Benzylamino)-3-penten-2-one
    • 4-Benzylamino-pent-3-en-2-one
    • 2-benzylamino-2-penten-4-one
    • 2-benzylamino-2-pentene-4-one
    • 4-Benzylamino-3-penten-2-on
    • 4-benzylamino-3-penten-2-one
    • 4-[(phenylmethyl)amino]-3-penten-2-one
    • 21396-42-9
    • 4-(benzylamino)pent-3-en-2-one
    • A815308
    • Inchi： 1S/C12H15NO/c1-10(8-11(2)14)13-9-12-6-4-3-5-7-12/h3-8,13H,9H2,1-2H3/b10-8+
    • InChI Key： SQEZUXJOCKMERB-CSKARUKUSA-N
    • SMILES： O=C(C)/C=C(\C)/NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 189.11500
  • Monoisotopic Mass: 189.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.6
  • Topological Polar Surface Area: 29.1A^2

Experimental Properties

  • Density: 1.008
  • Boiling Point: 335 ºC
  • Flash Point: 135 ºC
  • Refractive Index: 1.528
  • PSA: 29.10000
  • LogP: 2.65990

4-Benzylaminopent-3-en-2-one Customs Data

  • HS CODE：2922399090
  • Customs Data：

    China Customs Code:

    2922399090

    Overview:

    2922399090 Other amino aldehydes\Amino ketones and their salts(Including aminoquinone and its salts,Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922399090 other amino-aldehydes, amino-ketones and amino-quinones, other than those containing more than one kind of oxygen function; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Benzylaminopent-3-en-2-one Related Literature

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